Cas no 63565-07-1 ((5,7-Dihydroxy-2,2-dimethylchroman-8-yl)(phenyl)methanone)

• Product Name: (5,7-Dihydroxy-2,2-dimethylchroman-8-yl)(phenyl)methanone
• CAS No: 63565-07-1
• MF: C₁₈H₁₈O₄
• MW: 298.333125591278
• CID: 836720
• PubChem ID: 12367437
• Update Time: 2025-10-29

(5,7-Dihydroxy-2,2-dimethylchroman-8-yl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (5,7-Dihydroxy-2,2-dimethylchroman-8-yl)(phenyl)methanone
• 8-Benzoyl-5,7-dihydroxy-2,2-dimethylchromane
• (5,7-Dihydroxy-2,2-dimethyl-3,4-dihydro-2H-chromen-8-yl)(phenyl)m ethanone
• Methanone, (3,4-dihydro-5,7-dihydroxy-2,2-dimethyl-2H-1-benzopyran-8-yl)phenyl-
• Methanone, (3,4-dihydro-5,7-dihydroxy-2,2-dimethyl-2H-1-benzopyran-8-yl)phenyl-
• 8-Benzoyl-5,7-dihydroxy-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran
• 8-Benzoyl-5,7-dihydroxy-2,2-dimethylchroman
• (3,4-Dihydro-5,7-dihydroxy-2,2-dimethyl-2H-1-benzopyran-8-yl)phenylmethanone
• DB-342059
• B0005-190273
• FS-8908
• (5,7-dihydroxy-2,2-dimethyl-3,4-dihydrochromen-8-yl)-phenylmethanone
• AKOS022184655
• 63565-07-1
• 8-BENZOYL-2,2-DIMETHYL-3,4-DIHYDRO-1-BENZOPYRAN-5,7-DIOL

• Inchi： 1S/C18H18O4/c1-18(2)9-8-12-13(19)10-14(20)15(17(12)22-18)16(21)11-6-4-3-5-7-11/h3-7,10,19-20H,8-9H2,1-2H3
• InChI Key： QEIRIDQYHRTGBH-UHFFFAOYSA-N
• SMILES： O1C2C(C(C3C=CC=CC=3)=O)=C(C=C(C=2CCC1(C)C)O)O

Computed Properties

• Exact Mass: 298.12100
• Monoisotopic Mass: 298.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 509.5±39.0 °C at 760 mmHg
• Flash Point: 187.8±20.6 °C
• PSA: 66.76000
• LogP: 3.43240
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

(5,7-Dihydroxy-2,2-dimethylchroman-8-yl)(phenyl)methanone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on (5,7-Dihydroxy-2,2-dimethylchroman-8-yl)(phenyl)methanone

Exploring (5,7-Dihydroxy-2,2-dimethylchroman-8-yl)(phenyl)methanone (CAS No. 63565-07-1): Properties, Applications, and Market Insights

(5,7-Dihydroxy-2,2-dimethylchroman-8-yl)(phenyl)methanone (CAS No. 63565-07-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, cosmetics, and material science. This compound, characterized by its unique chroman backbone and phenyl methanone functional group, exhibits a range of intriguing chemical and biological properties. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the development of antioxidant agents and UV absorbers.

The molecular structure of (5,7-Dihydroxy-2,2-dimethylchroman-8-yl)(phenyl)methanone features a dihydroxy-substituted chroman ring coupled with a phenyl ketone moiety. This combination imparts notable stability and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of hydroxyl groups at the 5 and 7 positions enhances its ability to act as a free radical scavenger, a property that is highly sought after in the formulation of skincare products and dietary supplements.

In recent years, the demand for natural-derived antioxidants has surged, driven by consumer preferences for safer and more sustainable ingredients. (5,7-Dihydroxy-2,2-dimethylchroman-8-yl)(phenyl)methanone aligns with this trend, as it can be synthesized from plant-based precursors. Its efficacy in neutralizing reactive oxygen species (ROS) has been demonstrated in various in vitro studies, positioning it as a promising candidate for anti-aging and photoprotective formulations.

Beyond its role in personal care, this compound has also shown potential in the pharmaceutical industry. Preliminary research suggests that (5,7-Dihydroxy-2,2-dimethylchroman-8-yl)(phenyl)methanone may exhibit anti-inflammatory and neuroprotective effects, opening avenues for its use in treating chronic diseases. However, further clinical trials are needed to validate these findings and explore its therapeutic mechanisms.

The synthesis of (5,7-Dihydroxy-2,2-dimethylchroman-8-yl)(phenyl)methanone typically involves multi-step organic reactions, including Friedel-Crafts acylation and oxidative cyclization. Advances in green chemistry have led to the development of more efficient and environmentally friendly production methods, reducing the reliance on hazardous reagents. These innovations are critical for scaling up production while minimizing environmental impact.

Market analysts predict steady growth for (5,7-Dihydroxy-2,2-dimethylchroman-8-yl)(phenyl)methanone, fueled by its expanding applications in cosmeceuticals and nutraceuticals. Companies specializing in specialty chemicals are investing in research to optimize its performance and explore novel derivatives. Additionally, regulatory approvals for its use in consumer products are expected to drive adoption across global markets.

For researchers and manufacturers, understanding the structure-activity relationship (SAR) of (5,7-Dihydroxy-2,2-dimethylchroman-8-yl)(phenyl)methanone is essential for unlocking its full potential. Computational modeling and high-throughput screening techniques are being employed to identify modifications that enhance its bioactivity and stability. These efforts are likely to yield innovative solutions for addressing contemporary health and wellness challenges.

In conclusion, (5,7-Dihydroxy-2,2-dimethylchroman-8-yl)(phenyl)methanone (CAS No. 63565-07-1) represents a versatile and promising compound with wide-ranging applications. Its unique chemical properties, coupled with growing consumer demand for natural and effective ingredients, underscore its significance in modern science and industry. As research continues to uncover new uses and benefits, this compound is poised to play a pivotal role in shaping the future of functional materials and healthcare solutions.